Cas no 31398-92-2 (6a(4H)-Fluoranthenol,5,6-dihydro-)

• Product Name: 6a(4H)-Fluoranthenol,5,6-dihydro-
• CAS No: 31398-92-2
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 314399
• PubChem ID: 5743424
• Update Time: 2025-04-19

6a(4H)-Fluoranthenol,5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6a(4H)-Fluoranthenol,5,6-dihydro-
• 5,6-Dihydrofluoranthen-6a(4H)-ol
• 5,6-dihydro-4H-fluoranthen-6a-ol
• AKOS015906718
• 31398-92-2
• DTXSID10953432
• 5,6-dihydro-6a(4H)-fluoranthenol
• EINECS 250-612-9
• NS00050800

• Inchi： 1S/C16H14O/c17-16-10-4-6-11-5-3-8-13(15(11)16)12-7-1-2-9-14(12)16/h1-3,5,7-9,17H,4,6,10H2
• InChI Key： OVSQBVKUKPDWKD-UHFFFAOYSA-N
• SMILES： OC12C3C=CC=CC=3C3=CC=CC(CCC1)=C23

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3

Experimental Properties

• Density: 1.294
• Boiling Point: 404.8°Cat760mmHg
• Flash Point: 150.4°C
• Refractive Index: 1.712
• PSA: 20.23